3-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C17H14ClN3OS2/c18-12-4-6-13(7-5-12)23-10-8-16(22)21-17-20-15(11-24-17)14-3-1-2-9-19-14/h1-7,9,11H,8,10H2,(H,20,21,22)
• InChI Key: CPZKURJPANAXAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CSC(=N2)NC(=O)CCSC3=CC=C(C=C3)Cl
• Molecular Formula: C17H14ClN3OS2
• Molecular Weight: 375.9 g/mol

Description

3-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]propanamide (hereafter referred to as compound A) is a novel molecule of interest in the field of chemical synthesis and research. Compound A is of particular interest due to its unique structure, which is composed of both aromatic and aliphatic moieties, as well as its potential applications in a variety of scientific fields.

Scientific Research Applications

Compound A has a variety of potential applications in scientific research. It has been shown to have activity against a variety of Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. Compound A has also been studied as a potential anti-cancer agent, with promising results. Additionally, it has been shown to have anti-inflammatory and antifungal properties, making it a potential candidate for the development of new treatments for these conditions.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to exhibit diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives, which share a similar structure, are known to interact with various biological targets to exert their effects . The interaction often involves binding to the target, leading to changes in the target’s function and subsequent biological effects .

Biochemical Pathways

Thiazole derivatives are known to impact a wide range of biochemical pathways due to their diverse biological activities . The affected pathways and their downstream effects would depend on the specific targets of the compound.

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Given the diverse biological activities of similar compounds, the effects could range from antioxidant and anti-inflammatory effects to antimicrobial and antitumor effects .

Advantages and Limitations for Lab Experiments

The advantages of using compound A in laboratory experiments include its high yield, low toxicity, and wide range of potential applications. Additionally, it is relatively easy to synthesize, making it ideal for use in a variety of laboratory settings. However, there are some limitations to using compound A in laboratory experiments. For example, it is not as stable as some other molecules, and can degrade over time. Additionally, it can be difficult to obtain in large quantities, making it difficult to use in large-scale experiments.

Future Directions

Compound A has a variety of potential future directions for research. One potential direction is to further investigate its potential applications as an antibiotic and anti-cancer agent. Additionally, further research could be done to explore its potential as an anti-inflammatory and antifungal agent. Additionally, further research could be done to investigate the exact mechanism of action of compound A, as well as to explore potential methods of improving its stability and solubility. Finally, further research could be done to explore potential methods of synthesizing compound A in larger quantities, as well as to explore potential methods of purifying it.

Synthesis Methods

Compound A is synthesized through a two-step process. The first step involves the reaction of 4-chlorobenzene-sulfonic acid with 2-aminopyridine to form the intermediate 4-chlorobenzene-sulfonamide. This intermediate is then reacted with 2-thiophenecarboxylic acid to form compound A. The overall yield of this reaction is approximately 65%.